Cas no 1179056-83-7 (2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-methyl-acetamide)

• Product Name: 2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-methyl-acetamide
• CAS No: 1179056-83-7
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 2167924
• Update Time: 2025-07-02

2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-methyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-[1-(3-chloro-phenyl)-ethyl]-n-methyl-acetamide
• 2-Amino-N-(1-(3-chlorophenyl)ethyl)-N-methylacetamide
• 2-Amino-N-[1-(3-chlorophenyl)ethyl]-N-methylacetamide
• AM90869
• 2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-methyl-acetamide

• Inchi： 1S/C11H15ClN2O/c1-8(14(2)11(15)7-13)9-4-3-5-10(12)6-9/h3-6,8H,7,13H2,1-2H3
• InChI Key： PFRAPOXSOCWRRO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C)N(C)C(CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Topological Polar Surface Area: 46.3

Additional information on 2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-methyl-acetamide

Comprehensive Overview of 2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-methyl-acetamide (CAS No. 1179056-83-7)

2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-methyl-acetamide (CAS No. 1179056-83-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique acetamide backbone and chloro-phenyl substitution, is frequently explored for its potential applications in drug discovery and development. Researchers are particularly interested in its N-methyl and amino functional groups, which contribute to its reactivity and binding properties in biological systems.

In recent years, the demand for 2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-methyl-acetamide has surged due to its relevance in small molecule therapeutics and enzyme inhibition studies. Its structural features make it a candidate for targeting specific protein-protein interactions, a hot topic in modern drug design. The compound’s CAS No. 1179056-83-7 is often searched alongside terms like "synthetic routes", "pharmacological activity", and "analogs", reflecting the scientific community’s focus on optimizing its properties for therapeutic use.

One of the key advantages of 2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-methyl-acetamide lies in its versatility. It serves as a building block for more complex molecules, particularly in the development of central nervous system (CNS) agents and receptor modulators. The 3-chloro-phenyl moiety enhances its lipophilicity, which is critical for blood-brain barrier penetration—a recurring challenge in CNS drug development. This aligns with current trends in addressing neurodegenerative diseases and mental health disorders, areas where researchers actively seek novel compounds.

The synthesis of CAS No. 1179056-83-7 typically involves multi-step organic reactions, including amide coupling and reductive amination. These methods are frequently discussed in academic forums and patent literature, highlighting the compound’s industrial and academic significance. Users searching for "scale-up synthesis" or "purity optimization" of this compound often seek practical insights into its production, underscoring the need for scalable and cost-effective manufacturing processes.

From a safety perspective, 2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-methyl-acetamide is handled under standard laboratory protocols. While not classified as hazardous, its chloro substituent necessitates careful handling to avoid unnecessary exposure. This aspect is frequently queried alongside terms like "material safety data sheet (MSDS)" and "handling precautions", indicating user interest in regulatory compliance and workplace safety.

In conclusion, 2-Amino-N-[1-(3-chloro-phenyl)-ethyl]-N-methyl-acetamide (CAS No. 1179056-83-7) represents a promising scaffold in medicinal chemistry. Its structural attributes and applicability in drug discovery make it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative therapeutics and targeted molecular design.